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Cat. No.: B1346916

An In-depth Technical Guide to Vinyl
Chloroacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyl chloroacetate (VCA) is a versatile chemical intermediate with the CAS number 2549-51-
1.[1][2] It is a colorless to light yellow liquid that is insoluble in water but soluble in organic
solvents like ethanol, ether, and benzene.[1][3] This document provides a comprehensive
overview of its chemical structure, properties, and relevant experimental protocols, tailored for
a technical audience in research and development.

Chemical Structure and Identification

Vinyl chloroacetate is the vinyl ester of chloroacetic acid.[4] Its structure is characterized by a
vinyl group attached to the carboxylate group of chloroacetic acid.
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Identifier Value
IUPAC Name ethenyl 2-chloroacetate[1]
CAS Number 2549-51-1[1]

Molecular Formula C4H5CIO2[1]

Molecular Weight 120.53 g/mol [1]

SMILES C=COC(=0)CCI[1]

inChi INChl=1S/C4H5CIO02/c1-2-7-4(6)3-

5/h2H,1,3H2[1]

Physicochemical Properties

A summary of the key physical and chemical properties of vinyl chloroacetate is presented

below.
Property Value
Appearance Colorless to light yellow liquid[1][3]
N ) 136 °C (at atmospheric pressure); 37-38 °C (at
Boiling Point
16 mmHg)[3][5]
Density 1.192 g/mL at 20 °C[3]

Refractive Index

n20/D 1.444[3][6]

Flash Point

51 °C[3][7]

Vapor Pressure

6.973 hPa at 20 °C[3][8]

Water Solubility

Insoluble/Difficult to mix in water[1][3]

Solubility in Organic Solvents

Soluble in ethanol, carbon tetrachloride, ether,

dimethylformamide, and benzene[3][9]

Reactivity and Hazards
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Vinyl chloroacetate is a reactive and hazardous chemical. It is a flammable liquid and its
vapors can form explosive mixtures with air.[1][10] It is incompatible with strong oxidizing
agents, acids, and bases.[10][11] Reaction with acids or caustic solutions can generate heat.[1]
It is also known to be a lachrymator, causing irritation to the eyes, skin, and mucous
membranes.[1][4] Ingestion, inhalation, or skin absorption can be toxic.[1]

Experimental Protocols
Synthesis of Vinyl Chloroacetate

A common method for the synthesis of vinyl chloroacetate is the vinylation of chloroacetic
acid with acetylene in the presence of a mercury salt catalyst.[4][12]

Materials:

Chloroacetic acid

Acetylene gas

Yellow mercuric oxide (catalyst)[4]

Hydroquinone (stabilizer)[4]

Procedure (based on a literature method):[4]

A reaction flask is charged with chloroacetic acid, yellow mercuric oxide, and hydroquinone.

The mixture is heated until the chloroacetic acid melts.

A stream of acetylene gas is then passed through the reaction mixture with vigorous stirring.

The reaction temperature is maintained, and the absorption of acetylene is monitored.

After the reaction is complete, the crude product is separated from the catalyst.

The product is then purified by distillation under reduced pressure.
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Logical Relationships of Vinyl Chloroacetate
Properties

The following diagram illustrates the interconnectedness of the chemical structure and the

physical and chemical properties of vinyl chloroacetate.
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Interrelationships of Vinyl Chloroacetate Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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